5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline

• CAS No.: 922711-63-5
• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 5-fluoro-2-[(2-methylimidazol-1-yl)methyl]aniline
• InChI: InChI=1S/C11H12FN3/c1-8-14-4-5-15(8)7-9-2-3-10(12)6-11(9)13/h2-6H,7,13H2,1H3
• InChI Key: XDVBCKPQGHPHOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2=C(C=C(C=C2)F)N

Description

5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline is a compound that features a fluorine atom, an imidazole ring, and an aniline moiety. This compound is part of a broader class of imidazole-containing compounds, which are known for their diverse biological and chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline can be achieved through various methods. Common synthetic routes include:

Debus-Radziszewski Synthesis: This method involves the reaction of glyoxal, formaldehyde, and ammonia under acidic conditions.

Wallach Synthesis: This involves the cyclization of N-substituted glycine derivatives.

Dehydrogenation of Imidazolines: This method involves the oxidation of imidazolines to form imidazoles.

From Alpha Halo-Ketones: This involves the reaction of alpha halo-ketones with ammonia or primary amines.

Marckwald Synthesis: This involves the reaction of alpha halo-ketones with ammonia or primary amines.

Amino Nitrile Method: This involves the reaction of amino nitriles with aldehydes or ketones.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using the aforementioned methods, optimized for yield and purity. The choice of method depends on the availability of starting materials and the desired scale of production.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding imidazole N-oxides.

Reduction: Reduction reactions can convert the imidazole ring to imidazolines.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used for substitution reactions.

Major Products Formed

Oxidation: Imidazole N-oxides.

Reduction: Imidazolines.

Substitution: Various substituted imidazole derivatives.

Scientific Research Applications

5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It has been studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research has explored its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with various enzymes and receptors, modulating their activity . The fluorine atom can enhance the compound’s binding affinity and stability .

Comparison with Similar Compounds

Similar Compounds

Clemizole: An antihistaminic agent with a similar imidazole structure.

Etonitazene: An analgesic with an imidazole ring.

Enviroxime: An antiviral compound containing an imidazole moiety.

Astemizole: Another antihistaminic agent with an imidazole ring.

Uniqueness

5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline is unique due to the presence of the fluorine atom, which can significantly alter its chemical and biological properties compared to other imidazole-containing compounds .

Biological Activity

5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline, a compound with the molecular formula C10H10FN3, has garnered attention for its potential biological activities. This article explores the compound's structural characteristics, biological activities, and relevant research findings.

Structural Characteristics

The compound features a fluorine atom and an imidazole ring, which contribute to its biological activity. Its structural formula is represented as follows:

• Molecular Formula : C10H10FN3
• SMILES : CC1=NC=CN1C2=C(C=C(C=C2)F)N
• InChIKey : LBBDPBFLKPKIJG-UHFFFAOYSA-N

Antimicrobial Activity

A study on related compounds suggests that derivatives of imidazole and aniline often show significant antimicrobial properties. For instance, compounds similar to 5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline have demonstrated activity against various bacterial strains:

Compound	Target Organism	MIC (mg/mL)
Compound A	E. coli	0.0195
Compound B	Bacillus mycoides	0.0048
Compound C	C. albicans	0.039

These findings suggest that the presence of the imidazole ring can enhance antimicrobial activity, potentially making 5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline a candidate for further exploration in this area .

Antiviral Activity

While direct studies on the antiviral properties of 5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline are scarce, related N-Heterocycles have shown promise against various viral infections. For example, some derivatives have been effective against viruses such as DENV (Dengue Virus) and HCV (Hepatitis C Virus), exhibiting low cytotoxicity at effective concentrations . This positions 5-Fluoro-2-[(2-methyl-1H-imidazol-1-yl)methyl]aniline as a potential candidate for antiviral research.

Case Studies and Research Findings

Recent literature reviews highlight the significance of structural modifications in enhancing biological activity. For instance, a study focusing on N-Heterocycles concluded that specific substitutions could lead to improved efficacy against pathogenic organisms .

Moreover, comparative studies of similar compounds have shown that the introduction of fluorine atoms can lead to increased lipophilicity and bioavailability, which are critical factors in drug design .